3-Nitrobenzaldehyde (3-methyl-2,6-dioxo-7-pentyl-2,3,6,7-tetrahydro-1H-purin-8-yl)hydrazone
3-Nitrobenzaldehyde (3-methyl-2,6-dioxo-7-pentyl-2,3,6,7-tetrahydro-1H-purin-8-yl)hydrazone
Brand Name:
Vulcanchem
CAS No.:
300588-86-7
VCID:
VC0401790
InChI:
InChI=1S/C18H21N7O4/c1-3-4-5-9-24-14-15(23(2)18(27)21-16(14)26)20-17(24)22-19-11-12-7-6-8-13(10-12)25(28)29/h6-8,10-11H,3-5,9H2,1-2H3,(H,20,22)(H,21,26,27)/b19-11+
SMILES:
CCCCCN1C2=C(N=C1NN=CC3=CC(=CC=C3)[N+](=O)[O-])N(C(=O)NC2=O)C
Molecular Formula:
C18H21N7O4
Molecular Weight:
399.4g/mol
3-Nitrobenzaldehyde (3-methyl-2,6-dioxo-7-pentyl-2,3,6,7-tetrahydro-1H-purin-8-yl)hydrazone
CAS No.: 300588-86-7
Main Products
VCID: VC0401790
Molecular Formula: C18H21N7O4
Molecular Weight: 399.4g/mol
| CAS No. | 300588-86-7 |
|---|---|
| Product Name | 3-Nitrobenzaldehyde (3-methyl-2,6-dioxo-7-pentyl-2,3,6,7-tetrahydro-1H-purin-8-yl)hydrazone |
| Molecular Formula | C18H21N7O4 |
| Molecular Weight | 399.4g/mol |
| IUPAC Name | 3-methyl-8-[(2E)-2-[(3-nitrophenyl)methylidene]hydrazinyl]-7-pentylpurine-2,6-dione |
| Standard InChI | InChI=1S/C18H21N7O4/c1-3-4-5-9-24-14-15(23(2)18(27)21-16(14)26)20-17(24)22-19-11-12-7-6-8-13(10-12)25(28)29/h6-8,10-11H,3-5,9H2,1-2H3,(H,20,22)(H,21,26,27)/b19-11+ |
| Standard InChIKey | WDGPMPLYOQRPKT-YBFXNURJSA-N |
| Isomeric SMILES | CCCCCN1C2=C(N=C1N/N=C/C3=CC(=CC=C3)[N+](=O)[O-])N(C(=O)NC2=O)C |
| SMILES | CCCCCN1C2=C(N=C1NN=CC3=CC(=CC=C3)[N+](=O)[O-])N(C(=O)NC2=O)C |
| Canonical SMILES | CCCCCN1C2=C(N=C1NN=CC3=CC(=CC=C3)[N+](=O)[O-])N(C(=O)NC2=O)C |
| PubChem Compound | 5752065 |
| Last Modified | Nov 11 2021 |
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